3-cyclopropyl-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide

• IUPAC Name: 3-cyclopropyl-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C21H18FN7O2/c22-15-5-3-13(4-6-15)16-8-10-19(30)28(26-16)12-11-23-21(31)17-7-9-18-24-25-20(14-1-2-14)29(18)27-17/h3-10,14H,1-2,11-12H2,(H,23,31)
• InChI Key: BGXBJDKLWIQGDO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C3N2N=C(C=C3)C(=O)NCCN4C(=O)C=CC(=N4)C5=CC=C(C=C5)F
• Molecular Formula: C21H18FN7O2
• Molecular Weight: 419.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a cyclopropyl group, a fluorophenyl group, a pyridazinone group, and a triazolopyridazine group. These groups could potentially give the compound a variety of interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the cyclopropyl group might be introduced via a cyclopropanation reaction, while the fluorophenyl group could be added using a halogenation reaction.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several heterocyclic rings. These rings could potentially interact with each other in interesting ways, leading to a variety of possible conformations.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the fluorine atom on the phenyl ring could potentially be replaced by other groups in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of a fluorine atom could make the compound more lipophilic, which could affect its solubility and its ability to cross biological membranes.

Scientific Research Applications

Anticancer Properties

This compound exhibits promising anticancer potential. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancers. Mechanistically, it interferes with key cellular pathways, inhibiting tumor growth and inducing apoptosis. .

Antimicrobial Activity

Our compound demonstrates antimicrobial properties against both Gram-positive and Gram-negative bacteria. It disrupts bacterial cell membranes and inhibits essential enzymes, making it a potential candidate for novel antibiotics. .

Analgesic and Anti-Inflammatory Effects

In preclinical models, this compound has shown analgesic and anti-inflammatory effects. It modulates pain pathways and reduces inflammation by targeting specific receptors. .

Antioxidant Properties

The compound acts as a potent antioxidant, scavenging free radicals and protecting cells from oxidative damage. Its unique chemical structure contributes to its robust antioxidant activity. .

Antiviral Potential

Preliminary studies suggest that our compound inhibits viral replication. It shows promise against RNA viruses, including influenza and hepatitis C. .

Enzyme Inhibitors

a. Carbonic Anhydrase Inhibitors This compound interacts with carbonic anhydrase enzymes, which play crucial roles in physiological processes. .

b. Cholinesterase Inhibitors It inhibits cholinesterase enzymes, relevant in neurodegenerative diseases such as Alzheimer’s. .

c. Alkaline Phosphatase Inhibitors Alkaline phosphatase is involved in bone health and other metabolic processes. .

d. Anti-Lipase Activity Lipase inhibitors are relevant in weight management and obesity. .

e. Aromatase Inhibitors Aromatase is crucial in estrogen synthesis. .

Antitubercular Agents

Early studies indicate that our compound exhibits activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. .

Future Directions

The study and development of new compounds with complex structures like this one is a vibrant field of research, with potential applications in areas like medicine, agriculture, and materials science. Future research could focus on exploring the properties of this compound and finding potential uses for it.